(4E)-4-{3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}-1-phenylpyrazolidine-3,5-dione

• Molecular Formula: C25H20BrClN2O4
• Molecular Weight: 527.8 g/mol
• IUPAC Name: (4E)-4-[[3-bromo-4-[(4-chlorophenyl)methoxy]-5-ethoxyphenyl]methylidene]-1-phenylpyrazolidine-3,5-dione
• InChI: InChI=1S/C25H20BrClN2O4/c1-2-32-22-14-17(13-21(26)23(22)33-15-16-8-10-18(27)11-9-16)12-20-24(30)28-29(25(20)31)19-6-4-3-5-7-19/h3-14H,2,15H2,1H3,(H,28,30)/b20-12+
• InChI Key: IVVJOQPLOBWBGA-UDWIEESQSA-N
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C/2\C(=O)NN(C2=O)C3=CC=CC=C3)Br)OCC4=CC=C(C=C4)Cl
• SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)Br)OCC4=CC=C(C=C4)Cl

Description

(4E)-4-{3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}-1-phenylpyrazolidine-3,5-dione is a chemical compound with potential applications in scientific research. This compound is known for its unique structure and properties, which make it an interesting subject for study. In

Mechanism of Action

The mechanism of action of (4E)-4-{3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}-1-phenylpyrazolidine-3,5-dione is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and cancer development. Additionally, this compound may interact with certain receptors in the central nervous system to exert its neuroprotective effects.
Biochemical and Physiological Effects
(4E)-4-{3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}-1-phenylpyrazolidine-3,5-dione has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth and proliferation of cancer cells, as well as reduce inflammation in cells and tissues. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using (4E)-4-{3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}-1-phenylpyrazolidine-3,5-dione in lab experiments is its unique structure and properties, which make it an interesting subject for study. Additionally, this compound has been shown to have potential applications in drug development, which could lead to the development of new therapies for a variety of diseases. However, one limitation of using this compound in lab experiments is its complex synthesis process, which can be time-consuming and difficult to replicate.

Future Directions

There are several future directions for the study of (4E)-4-{3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}-1-phenylpyrazolidine-3,5-dione. One area of research could focus on the development of new drugs based on this compound, particularly for the treatment of cancer and neurodegenerative diseases. Additionally, further studies could be conducted to elucidate the mechanism of action of this compound and its effects on various biological pathways. Finally, more research could be conducted to optimize the synthesis method for this compound, making it more accessible for use in scientific research.

Synthesis Methods

The synthesis of (4E)-4-{3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}-1-phenylpyrazolidine-3,5-dione is a complex process that involves several steps. The first step involves the reaction of 3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzaldehyde with 1-phenyl-3,5-dioxopyrazolidine-4-carboxylic acid in the presence of a catalyst. This reaction results in the formation of the intermediate compound, which is then subjected to further reactions to yield the final product.

Scientific Research Applications

(4E)-4-{3-bromo-4-[(4-chlorobenzyl)oxy]-5-ethoxybenzylidene}-1-phenylpyrazolidine-3,5-dione has potential applications in scientific research. This compound has been shown to exhibit anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. Additionally, this compound has been studied for its effects on the central nervous system, with some research suggesting that it may have neuroprotective properties.